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Compound of Interest |

5-(N-tert-
Compound Name: Butoxycarbonylamino)salicylic
Acid

Cat. No.: B017173

In-Depth Technical Guide: 5-(N-tert-
Butoxycarbonylamino)salicylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(N-tert-
Butoxycarbonylamino)salicylic Acid, a key chemical intermediate in pharmaceutical
synthesis. This document outlines its physicochemical properties, its role in the synthesis of
Mesalamine, and the subsequent biological pathways influenced by the active pharmaceutical
ingredient.

Physicochemical Properties

5-(N-tert-Butoxycarbonylamino)salicylic Acid, also known as 5-(Boc-amino)salicylic acid, is
a derivative of salicylic acid. Its quantitative properties are summarized below.
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Property Value Reference
Molecular Formula C12H15NOs [1112]

Molecular Weight 253.25 g/mol [L112][31[41[5]
CAS Number 135321-95-8 [112][3][41[5]

Role in Pharmaceutical Synthesis

5-(N-tert-Butoxycarbonylamino)salicylic Acid is a notable impurity that can arise during the
synthesis of Mesalamine, also known as 5-aminosalicylic acid (5-ASA).[3] Mesalamine is an
anti-inflammatory drug used in the treatment of inflammatory bowel disease (IBD), including
ulcerative colitis and Crohn's disease. The Boc protecting group on the amine is a common
strategy in multi-step organic synthesis to prevent unwanted side reactions. The general
synthetic workflow involves the protection of the amino group of 5-aminosalicylic acid,
subsequent chemical modifications, and a final deprotection step to yield the active
pharmaceutical ingredient. The presence of 5-(N-tert-Butoxycarbonylamino)salicylic Acid as
an impurity indicates an incomplete deprotection step.
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Synthesis of Mesalamine (5-ASA)
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Caption: Synthetic workflow for Mesalamine (5-ASA).

Mechanism of Action of Mesalamine (5-
Aminosalicylic Acid)

The therapeutic effects of Mesalamine (5-ASA), the intended product from the synthesis
involving 5-(N-tert-Butoxycarbonylamino)salicylic Acid, are attributed to its anti-
inflammatory properties. One of the key mechanisms is the inhibition of the cyclooxygenase-2
(COX-2) pathway, which leads to a reduction in the production of prostaglandins, key mediators
of inflammation.
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Furthermore, recent studies have elucidated that oxidized 5-ASA can activate the Nrf2-HO-1
pathway.[6] This is significant as the inflammatory environment of the gut can lead to the
oxidation of 5-ASA. This oxidized form then covalently binds to Keap1l, leading to the activation
of Nrf2 and the subsequent expression of antioxidant and anti-inflammatory genes like heme
oxygenase-1 (HO-1).[6]
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Anti-inflammatory Signaling of Mesalamine (5-ASA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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